Cas no 139756-27-7 (Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride)

• Product Name: Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride
• CAS No: 139756-27-7
• MF: C₁₅H₁₅ClN₄O₄S
• MW: 382.822000741959
• CID: 1059083
• PubChem ID: 135738545
• Update Time: 2025-11-02

Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride
• (3E)-3-(1-methyl-7-oxo-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-5-ylidene)-4-oxocyclohexa-1,5-diene-1-sulfonyl chloride
• DTXSID90611624
• 4-hydroxy-3-(1-methyl-7-oxo-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonyl chloride
• 5-(5-Chlorosulfonyl-2-hydroxyphenyl)-1-Methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]py
• SCHEMBL931
• 5-(5-Chlorosulphonyl-2-hydroxyphenyl)-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 139756-27-7
• (3E)-3-(1-Methyl-7-oxo-3-propyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-d]pyrimidin-5-ylidene)-4-oxocyclohexa-1,5-diene-1-sulfonyl chloride
• 4-Hydroxy-3-(1-methyl-7-oxo-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)benzenesulfonyl chloride
• 3-(6,7-Dihydro-1-methyl-7-oxo-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-5-yl)-4-hydroxy-benzenesulfonyl Chloride; 5-(5-Chlorosulfonyl-2-hydroxyphenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• YYHOUVFSCFLVRQ-UHFFFAOYSA-N

• Inchi： 1S/C15H15ClN4O4S/c1-3-4-10-12-13(20(2)19-10)15(22)18-14(17-12)9-7-8(25(16,23)24)5-6-11(9)21/h5-7,21H,3-4H2,1-2H3,(H,17,18,22)
• InChI Key： YYHOUVFSCFLVRQ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C(=C1)C1NC(C2=C(C(CCC)=NN2C)N=1)=O)O)(=O)=O

Computed Properties

• Exact Mass: 382.05000
• Monoisotopic Mass: 382.0502538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 126.06000
• LogP: 1.64620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride

Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride: A Comprehensive Technical Overview

Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride (CAS 139756-27-7) is a specialized sulfonyl chloride derivative with significant importance in pharmaceutical research and development. This compound belongs to the class of sildenafil analogs, which have garnered substantial attention in recent years due to their potential therapeutic applications and structural versatility.

The molecular structure of Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride features a unique combination of functional groups, including the reactive sulfonyl chloride moiety that makes it particularly valuable as an intermediate in organic synthesis. Researchers frequently search for information about "sildenafil derivative synthesis" and "sulfonyl chloride applications in drug development", highlighting the compound's relevance in current pharmaceutical chemistry discussions.

From a chemical perspective, CAS 139756-27-7 demonstrates several interesting properties that make it valuable for medicinal chemistry applications. Its molecular weight and solubility characteristics have been the subject of numerous studies investigating "bioactive compound optimization" and "drug molecule modification techniques". The compound's stability under various conditions is frequently queried in scientific databases, reflecting the research community's interest in its practical handling.

In pharmaceutical applications, Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride serves as a crucial building block for the development of novel therapeutic agents. Recent search trends show growing interest in "modified sildenafil compounds" and "next-generation PDE5 inhibitors", areas where this compound plays a significant role. Its structural features allow for precise modifications that can enhance selectivity and reduce side effects in potential drug candidates.

The synthesis of 139756-27-7 involves sophisticated organic chemistry techniques that are frequently discussed in academic circles. Common search queries include "sulfonyl chloride synthesis methods" and "piperazine derivative preparation", indicating the compound's importance in synthetic chemistry education and research. The purity requirements and analytical methods for this compound are particularly stringent, reflecting its use in high-value pharmaceutical applications.

Quality control aspects of Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride are critical for research applications. Analytical chemists often search for information about "HPLC methods for sildenafil analogs" and "spectroscopic characterization of sulfonyl chlorides". The compound typically requires storage under specific conditions to maintain its reactivity and purity, a topic frequently addressed in technical documentation and material safety data.

From a regulatory perspective, CAS 139756-27-7 is subject to various quality standards depending on its intended use. Researchers and manufacturers consistently look for updates on "pharmaceutical intermediate regulations" and "research chemical compliance". The compound's status as a non-controlled substance makes it accessible for legitimate research purposes while maintaining appropriate safety protocols.

The market for sildenafil-related intermediates like Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride has shown steady growth, with increasing demand from both academic and industrial sectors. Business intelligence searches often focus on "pharmaceutical intermediate market trends" and "specialty chemical suppliers", reflecting the commercial importance of this compound category.

Recent scientific literature has explored novel applications of 139756-27-7 in drug discovery programs. Emerging search trends include inquiries about "structure-activity relationship studies" and "molecular modification strategies", demonstrating the compound's ongoing relevance in medicinal chemistry innovation. Its versatility as a synthetic building block continues to attract research attention across multiple therapeutic areas.

Handling and storage recommendations for Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride follow standard protocols for reactive organic compounds. Laboratory professionals frequently search for "chemical storage best practices" and "handling sulfonyl chlorides safely", emphasizing the importance of proper material management in research settings.

Analytical characterization of CAS 139756-27-7 typically involves advanced spectroscopic techniques. Common analytical chemistry searches include "NMR interpretation of sulfonyl chlorides" and "mass spectrometry of pharmaceutical intermediates". These methods are crucial for verifying compound identity and purity in research applications.

The future research directions for Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride appear promising, with growing interest in "targeted drug delivery systems" and "precision medicine approaches". As pharmaceutical science advances, the demand for specialized intermediates like this compound is expected to increase, particularly in academic and industrial drug discovery programs.

In conclusion, Demethylpiperazinyl Desethyl Sildenafil Sulfonyl Chloride (CAS 139756-27-7) represents an important compound in modern pharmaceutical research. Its unique chemical properties, synthetic utility, and potential applications continue to make it a subject of scientific interest and commercial value in the field of medicinal chemistry and drug development.